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Introduction
Adrenocorticotropic hormone (ACTH) is a crucial peptide hormone primarily known for its role

in stimulating the adrenal cortex. The human ACTH (1-16) fragment, comprising the first 16

amino acids of the full-length hormone, represents the minimal sequence required for binding

to the melanocortin-2 receptor (MC2R) and initiating downstream signaling pathways.[1]

Emerging research has highlighted the therapeutic potential of ACTH (1-16) in various

physiological and pathological conditions, notably in improving cardiovascular function and

survival in experimental models of hemorrhagic shock.[2][3]

These application notes provide a comprehensive overview of the in vivo administration of

human ACTH (1-16), including detailed experimental protocols, quantitative data on its

physiological effects, and a visualization of its signaling pathway. This document is intended to

serve as a valuable resource for researchers and professionals in the fields of pharmacology,

physiology, and drug development.
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The following tables summarize the quantitative data on the in vivo effects of ACTH (1-16) and

its related fragment, ACTH (1-24), in a rat model of hemorrhagic shock.

Table 1: Effect of Intravenous ACTH (1-16) on Mean Arterial Pressure (MAP) in a Rat Model of

Hemorrhagic Shock

Treatment
Group

Dosage (µg/kg)
Time Post-
Administration
(minutes)

Change in
Mean Arterial
Pressure
(MAP)

Reference

ACTH (1-16) 160 15 - 30 Increase [2]

Table 2: Effects of Intravenous ACTH (1-24) on Cardiovascular and Respiratory Parameters in

a Rat Model of Hemorrhagic Shock

Parameter
Saline Control (at
30 min post-
treatment)

ACTH (1-24) (160
µg/kg) (at 30 min
post-treatment)

Reference

Survival Rate 0% 100% [4]

Mean Arterial

Pressure (mmHg)

~20-25 (pre-

treatment)

Sustained recovery to

near baseline
[4]

Heart Rate

(beats/min)
Not specified Sustained recovery [5]

Respiratory Function Not specified Sustained recovery [4][5]

Survival Time ~26 minutes 44 +/- 18 hours [4][6]

Note: While specific quantitative values for ACTH (1-16) are limited in the reviewed literature,

the data for ACTH (1-24) provides a strong rationale for the expected effects and dosage of

ACTH (1-16), given that the 1-16 fragment contains the essential binding and activation domain

for the MC2R.
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Protocol 1: In Vivo Administration of ACTH (1-16) in a
Rat Model of Hemorrhagic Shock
This protocol is adapted from established methods for studying the effects of ACTH fragments

in hemorrhagic shock.[4][5]

1. Animal Model:

Species: Male Wistar rats (or other suitable strain)

Weight: 250-300 g

Acclimation: House animals in a controlled environment (12-hour light/dark cycle, 22 ± 2°C)

with ad libitum access to food and water for at least one week prior to the experiment.

2. Materials:

Human ACTH (1-16) peptide

Sterile 0.9% saline solution (vehicle)

Anesthetic (e.g., urethane, 1.2 g/kg, intraperitoneal injection)

Polyethylene catheters

Pressure transducer and recording system

Syringes and needles (27-30 gauge)

Heating pad to maintain body temperature

3. Experimental Procedure:

a. Animal Preparation:

Anesthetize the rat with urethane.

Place the animal on a heating pad to maintain body temperature at 37°C.
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Cannulate the carotid artery with a polyethylene catheter connected to a pressure transducer

to continuously monitor blood pressure.

Cannulate the jugular vein for intravenous administration of ACTH (1-16) or vehicle.

b. Induction of Hemorrhagic Shock:

After a stabilization period of at least 20 minutes, induce hemorrhagic shock by withdrawing

blood from the carotid artery.

Withdraw blood in a stepwise manner until the mean arterial pressure (MAP) is reduced to

and stabilized at 20-25 mmHg. This typically requires the removal of approximately 50% of

the estimated total blood volume.

c. Administration of ACTH (1-16):

Prepare a stock solution of ACTH (1-16) in sterile 0.9% saline. The final concentration should

be calculated to deliver the desired dose in a small volume (e.g., 1 ml/kg).

Five minutes after the stabilization of MAP at 20-25 mmHg, administer a single intravenous

bolus of ACTH (1-16) at a dose of 160 µg/kg.

The control group should receive an equivalent volume of sterile 0.9% saline.

d. Monitoring and Data Collection:

Continuously record MAP, heart rate, and respiratory rate for at least 2 hours post-

administration.

Monitor survival rates for each group over a predetermined period (e.g., 24 hours).

e. Euthanasia:

At the end of the experimental period, euthanize the animals using an approved method

(e.g., overdose of anesthetic followed by cervical dislocation).

Experimental Workflow for In Vivo Administration of ACTH (1-16) in a Rat Model of

Hemorrhagic Shock
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Caption: Workflow for the in vivo administration of ACTH (1-16).

Signaling Pathway
The biological effects of ACTH (1-16) are initiated by its binding to the melanocortin-2 receptor

(MC2R), a G-protein coupled receptor (GPCR). This interaction requires the presence of the

MC2R accessory protein (MRAP). Upon binding, a conformational change in the receptor

activates the associated heterotrimeric G-protein, leading to the dissociation of the Gαs

subunit. The activated Gαs subunit then stimulates adenylyl cyclase, which catalyzes the

conversion of ATP to cyclic AMP (cAMP). Elevated intracellular cAMP levels lead to the

activation of Protein Kinase A (PKA). PKA, in turn, phosphorylates a variety of downstream

target proteins, including transcription factors and enzymes, ultimately leading to the cellular

responses attributed to ACTH (1-16). Other potential downstream effectors include Protein

Kinase C (PKC) and the mitogen-activated protein kinase (MAPK) pathway.

ACTH (1-16) Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15619837/docs?utm_src=pdf-body-img#in-vivo-administration-of-acth-1-16-human-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytosol

ACTH (1-16)

MC2R

Binds

Gαsβγ

Activates

MRAP

Required for
Function

Adenylyl Cyclase

Activates

cAMP

Converts

ATP

Inactive PKA

Activates

Active PKA

Downstream Targets
(Transcription Factors, Enzymes)

Phosphorylates

Cellular Response

Leads to

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15619837/docs?utm_src=pdf-body-img#in-vivo-administration-of-acth-1-16-human-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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